Cas no 899741-27-6 (N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 899741-27-6
• MF: C₂₀H₁₆ClN₃O₄
• MW: 397.811743736267
• CID: 5487688
• PubChem ID: 18582657
• Update Time: 2025-10-28

N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024676204
• N-(4-chloro-3-nitrophenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• N-(4-chloro-3-nitrophenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
• 899741-27-6
• N-(4-chloro-3-nitrophenyl)-1-[(3-methylphenyl)methyl]-6-oxopyridine-3-carboxamide
• F2744-0810
• N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16ClN3O4/c1-13-3-2-4-14(9-13)11-23-12-15(5-8-19(23)25)20(26)22-16-6-7-17(21)18(10-16)24(27)28/h2-10,12H,11H2,1H3,(H,22,26)
• InChI Key： FDFFVUPQPTXMEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])NC(C1C=CC(N(C=1)CC1C=CC=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 397.0829337g/mol
• Monoisotopic Mass: 397.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 899741-27-6): An Overview

N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 899741-27-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a chlorinated and nitro-substituted phenyl group, a methyl-substituted phenyl group, and a pyridine ring with a carboxamide functionality. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide typically involves multi-step reactions, including the formation of the pyridine ring, the introduction of the substituents, and the final carboxamide formation. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

In terms of its biological activities, N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has been studied for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has been investigated for its anticancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings highlight its potential as a novel anticancer agent.

The pharmacokinetic properties of N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide have also been studied to assess its suitability for clinical applications. Animal models have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. However, further studies are needed to optimize its formulation and dosing regimens for human use.

Recent research has also explored the combination therapy potential of N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide. Studies have shown that when used in combination with other drugs such as chemotherapy agents or immunomodulators, it can enhance therapeutic efficacy while reducing side effects. This synergistic effect is particularly promising for the treatment of multidrug-resistant cancers.

In conclusion, N-(4-chloro-3-nitrophenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 899741-27-6) is a promising compound with diverse biological activities and therapeutic potentials. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and anticancer therapies. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications.